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Compound of Interest

Compound Name: Diiodotyrosine, D-

Cat. No.: B555807

For researchers, scientists, and drug development professionals, sourcing high-purity reagents
is paramount to achieving reliable and reproducible experimental outcomes. This document
provides detailed information on the sources, suppliers, and applications of analytical grade D-
Diiodotyrosine (D-DIT), a key molecule in thyroid hormone research.

D-Diiodotyrosine, a derivative of the amino acid tyrosine, serves as a crucial precursor in the
biosynthesis of thyroid hormones, thyroxine (T4) and triiodothyronine (T3). Its availability in a
highly pure, analytical grade form is essential for a range of research applications, from
metabolic studies to the development of novel therapeutics targeting the thyroid signaling
pathway.

Sources and Suppliers of Analytical Grade D-
Diiodotyrosine

A comprehensive search has identified several reputable suppliers offering D-Diiodotyrosine.
While the specific designation "analytical grade” may vary between suppliers, products with
high purity levels (typically 298%), as determined by methods like High-Performance Liquid
Chromatography (HPLC), are suitable for most research applications. Researchers should
always request a Certificate of Analysis (CoA) to verify the purity and identity of the compound.

Below is a comparative table of suppliers offering D-Diiodotyrosine and related compounds.
Please note that pricing and availability are subject to change and should be confirmed directly
with the suppliers.
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) . Available
Supplier Product Name  CAS Number Purity .
Quantities
3,5-Diiodo-L-
_ _ _ >98.0% (HPLC)
Sigma-Aldrich tyrosine 18835-59-1 o 10 g[1]
dihydrate
Cayman 3,5-Diiodo-L-
_ _ 300-39-0 >98%][2] Custom
Chemical tyrosine
3,5- ualit
Selleck - ] -~ Q ] Y
] Diiodotyrosine Not Specified confirmed by Custom
Chemicals )
Dihydrate NMR & HPLCJ3]
. ) -~ 100mg, 250mg,
MedKoo Diiodotyrosine 66-02-4 Not Specified
1g[4]
Research and
Industrial
. L-3,5- N
Amitychem . _ Not Specified Grade/98.00; Custom
diiodotyrosine
Pharmacy
Grade/99[5]
DC Chemicals Diiodotyrosine Not Specified Not Specified Custom[6]
) 3,5-Diiodo-DL- -~ -
Genprice ] Not Specified Not Specified 10 mg[7]
tyrosine

Key Applications and Experimental Protocols

Analytical grade D-Diiodotyrosine is primarily utilized in studies related to thyroid hormone
metabolism and function. Its applications include, but are not limited to:

« In vitro synthesis of thyroid hormones: Investigating the enzymatic and non-enzymatic
pathways of T3 and T4 formation.[3][9]

o Radioimmunoassay (RIA) development: As a standard for the quantification of DIT in
biological samples.[10][11]
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e Enzyme inhibition assays: Studying the kinetics of enzymes involved in thyroid hormone
synthesis and metabolism.

» Chromatographic analysis: Serving as a reference standard for the identification and
quantification of DIT in complex mixtures using techniques like HPLC.[12][13]

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography
(HPLC) for the Determination of D-Diiodotyrosine in
Serum

This protocol provides a general framework for the analysis of D-Diiodotyrosine in serum
samples. Optimization of specific parameters may be required depending on the HPLC system
and sample matrix.

Materials:

D-Diiodotyrosine analytical standard

Acetonitrile (HPLC grade)

Trifluoroacetic acid (TFA)

Water (HPLC grade)

Serum samples

Solid-phase extraction (SPE) cartridges (e.g., C18)

Theophylline (internal standard)

Instrumentation:

o HPLC system with a photodiode array (PDA) or UV detector

e Reversed-phase C18 column (e.g., Inertsil C18)
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Procedure:

o Standard Preparation: Prepare a stock solution of D-Diiodotyrosine and theophylline (internal
standard) in a suitable solvent (e.g., methanol or a mixture of mobile phase). Perform serial
dilutions to create a calibration curve.

o Sample Preparation (Solid-Phase Extraction):

o

Spike drug-free serum samples with known concentrations of D-Diiodotyrosine standards.

[¢]

Precondition the C18 SPE cartridges with methanol followed by water.

[¢]

Load the serum samples onto the cartridges.

[e]

Wash the cartridges to remove interferences.

o

Elute the analytes with a suitable solvent (e.g., methanol or acetonitrile).

[¢]

Evaporate the eluate to dryness and reconstitute in the mobile phase.

o Chromatographic Conditions:[12][13]

[e]

Mobile Phase A: 0.1% aqueous solution of trifluoroacetic acid (pH 3)

Mobile Phase B: Acetonitrile

o

[¢]

Gradient Program: A 25-minute gradient from a low to a high percentage of acetonitrile.

[¢]

Flow Rate: 1 mL/min

[e]

Detection: Monitor the absorbance at a suitable wavelength (e.g., 220 nm).

o Quantification: Use the calibration curve generated from the standards and the peak area
ratio of D-Diiodotyrosine to the internal standard to determine the concentration in the
samples.

Experimental Workflow for HPLC Analysis
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Caption: Workflow for the HPLC analysis of D-Diiodotyrosine.

Protocol 2: Radioimmunoassay (RIA) for the
Quantification of D-Diiodotyrosine

This protocol outlines the general steps for a competitive radioimmunoassay to measure D-
Diiodotyrosine concentrations in biological fluids.

Materials:

D-Diiodotyrosine analytical standard

Radiolabeled D-Diiodotyrosine (e.g., 12°I-DIT)

Specific antibody against D-Diiodotyrosine

Assay buffer (e.g., phosphate-buffered saline with protein carrier)

Separating agent (e.g., second antibody, polyethylene glycol)

Biological samples

Instrumentation:

¢ Gamma counter
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Procedure:[14][15]
e Reagent Preparation:
o Prepare a standard curve by serially diluting the D-Diiodotyrosine analytical standard.

o Dilute the radiolabeled D-Diiodotyrosine and the specific antibody to their optimal
concentrations in the assay buffer.

e Assay Setup:
o To a series of tubes, add a fixed amount of the specific antibody.
o Add the standard dilutions or unknown samples.

o Add a fixed amount of radiolabeled D-Diiodotyrosine to initiate the competitive binding
reaction.

 Incubation: Incubate the mixture for a specified time and temperature to allow the binding
reaction to reach equilibrium.

o Separation: Separate the antibody-bound and free radiolabeled D-Diiodotyrosine using a
suitable separation agent.

o Counting: Measure the radioactivity in the bound or free fraction using a gamma counter.

o Calculation: Construct a standard curve by plotting the percentage of bound radiolabel
versus the concentration of the unlabeled D-Diiodotyrosine standards. Determine the
concentration of D-Diiodotyrosine in the unknown samples by interpolating their percentage
of bound radiolabel on the standard curve.

Principle of Competitive Radioimmunoassay
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Caption: Competitive binding in a Radioimmunoassay (RIA).

Thyroid Hormone Biosynthesis Signaling Pathway

D-Diiodotyrosine is a central intermediate in the synthesis of thyroid hormones within the
thyroid gland. The process begins with the uptake of iodide by the thyroid follicular cells. lodide
is then oxidized and incorporated into tyrosine residues of the thyroglobulin protein, forming
monoiodotyrosine (MIT) and diiodotyrosine (DIT). Subsequently, two molecules of DIT couple
to form thyroxine (T4), or one molecule of MIT and one molecule of DIT couple to form
triiodothyronine (T3).[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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